5-Chloro-4-cyano-2-methoxybenzoic acid
Catalog No.
S8830690
CAS No.
M.F
C9H6ClNO3
M. Wt
211.60 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-Chloro-4-cyano-2-methoxybenzoic acid
IUPAC Name
5-chloro-4-cyano-2-methoxybenzoic acid
Molecular Formula
C9H6ClNO3
Molecular Weight
211.60 g/mol
InChI
InChI=1S/C9H6ClNO3/c1-14-8-2-5(4-11)7(10)3-6(8)9(12)13/h2-3H,1H3,(H,12,13)
InChI Key
PPBZAWAOTGXIQV-UHFFFAOYSA-N
Canonical SMILES
COC1=C(C=C(C(=C1)C#N)Cl)C(=O)O
XLogP3
1.8
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
211.0036207 g/mol
Monoisotopic Mass
211.0036207 g/mol
Heavy Atom Count
14
Dates
Modify: 2023-11-21
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